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Compound of Interest

Compound Name: Propofol-d18

Cat. No.: B1499959 Get Quote

Propofol-d18, a deuterated form of the anesthetic agent Propofol, requires stringent handling

procedures to ensure the safety of laboratory personnel and prevent environmental

contamination. Adherence to these guidelines is crucial for researchers, scientists, and drug

development professionals. This document outlines the necessary personal protective

equipment (PPE), operational procedures, and disposal plans for the safe management of

Propofol-d18.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against exposure to Propofol-d18. The

following table summarizes the recommended PPE for various handling scenarios.
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Activity
Recommended Personal Protective
Equipment

Receiving and Unpacking

- Double-layered, powder-free nitrile or

neoprene gloves[1][2] - Long-sleeved,

disposable gown with a solid front and tight-

fitting cuffs[1][3] - Safety goggles with side

shields[3][4] - Disposable face mask[3][4]

Preparation and Compounding

- Two pairs of chemotherapy-grade gloves

meeting ASTM D6978 standard[2] - Disposable,

low-permeability gown[1][2] - Goggles and a

face shield for full facial protection against

splashes[3][4] - A NIOSH-approved respirator,

especially when handling outside of a ventilated

enclosure[5] - Disposable head and shoe

covers[2][4]

Administration

- Powder-free nitrile gloves[2] - Disposable

gown[1] - Safety glasses or goggles[3] - Face

mask[3]

Waste Disposal

- Double-layered, heavy-duty gloves[1] - Fluid-

resistant gown[3] - Safety goggles and a face

shield[4] - Respiratory protection may be

required depending on the disposal method[5]

Safe Handling and Operational Protocol
Strict aseptic techniques must be maintained at all times to prevent microbial contamination, as

Propofol emulsions can support rapid microbial growth.[6][7]

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Don appropriate PPE before handling the package.
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Store Propofol-d18 at the recommended temperature, typically at -20°C for long-term

storage.[8] Short-term storage at room temperature may be permissible.[8]

Keep the product in its original, tightly sealed container in a well-ventilated area.

Preparation for Use:

Work in a designated clean area, preferably within a laminar airflow hood or a biological

safety cabinet, to maintain sterility.

Before opening, centrifuge the vial to ensure maximum product recovery.[8]

Use strict aseptic techniques when drawing the solution into a syringe.[6][9] Vials and

ampoules should be opened as close to the time of administration as possible.[9]

Label all syringes containing Propofol-d18 with the date and time of preparation.[9] Syringes

should generally be disposed of within 6 hours of preparation.[9]

Administration:

Administration should only be performed by personnel trained in the administration of

anesthesia.[6][10]

Continuously monitor the patient and have facilities for airway maintenance, artificial

ventilation, and circulatory resuscitation readily available.[6][10]

Propofol-d18 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Propofol-d18.
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Disposal Plan
Improper disposal of Propofol poses a significant environmental risk as it is toxic to aquatic life

and does not readily degrade in nature.[11][12] Therefore, sink disposal is strictly prohibited.

Waste Segregation and Collection:

All materials that have come into contact with Propofol-d18, including vials, syringes,

needles, and contaminated PPE, must be considered hazardous waste.

Segregate Propofol-d18 waste from other waste streams.

Use designated, leak-proof, and clearly labeled containers for the collection of Propofol

waste.[12] Consider using containers with a deactivating agent.[12]

Disposal Method:

The primary and recommended method for the disposal of Propofol-d18 waste is

incineration.[11]

Arrange for a licensed hazardous waste disposal service to collect and incinerate the waste

in accordance with local, state, and federal regulations.

Maintain detailed records of all disposed of Propofol-d18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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